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Compound of Interest

Compound Name: Lenvatinib-d4

Cat. No.: B12298835

In-Depth Technical Guide: Lenvatinib-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Lenvatinib-d4, a deuterated
analog of the multi-kinase inhibitor Lenvatinib. It is intended to serve as a core resource for
researchers, scientists, and professionals involved in drug development, offering detailed data,
experimental insights, and pathway visualizations.

Core Compound Data

Lenvatinib-d4, the deuterated form of Lenvatinib, is primarily utilized as an internal standard
for the quantification of Lenvatinib in various analytical methodologies, such as GC- or LC-MS.
[1] Its physical and chemical properties are crucial for accurate experimental design and
execution.
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Parameter Value Source(s)
CAS Number 2264050-65-7 [1][2]
Molecular Formula C21H15D4CIN4Oa4 [11[3][4]1[5]16]
Molecular Weight 430.9 g/mol [11[7]

4-[3-Chloro-4-[[(cyclopropyl-
2,2,3,3-da-

Synonyms amino)carbonylJamino]phenox [1]
y]-7-methoxy-6-

quinolinecarboxamide

Experimental Protocols

Lenvatinib-d4 is instrumental in pharmacokinetic (PK) and bioanalytical assays due to its near-
identical chemical properties to Lenvatinib, with the key difference being the mass. This allows
it to be distinguished in mass spectrometry, making it an ideal internal standard for accurate
guantification of the parent drug in biological matrices.

General Protocol for Quantification of Lenvatinib in
Biological Samples using LC-MS/MS with Lenvatinib-d4
as an Internal Standard

This protocol outlines a general methodology. Specific parameters such as column type, mobile
phase composition, and mass spectrometer settings should be optimized for the specific
instrumentation and matrix being used.

1. Sample Preparation (Protein Precipitation)

e To 100 pL of plasma/serum/tissue homogenate, add 10 pL of Lenvatinib-d4 internal
standard working solution (concentration will depend on the expected range of Lenvatinib
concentrations).

e Add 300 pL of ice-cold acetonitrile to precipitate proteins.

e Vortex mix for 1 minute.
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Centrifuge at 12,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

Reconstitute the residue in 100 pL of the mobile phase.
. Chromatographic Conditions (Example)

LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance
liquid chromatography (UHPLC) system.

Column: A C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 um).
Mobile Phase A: 0.1% formic acid in water.
Mobile Phase B: 0.1% formic acid in acetonitrile.
Gradient: A suitable gradient to separate Lenvatinib from matrix components.
Flow Rate: 0.3 mL/min.
Injection Volume: 5 pL.
. Mass Spectrometric Conditions
Mass Spectrometer: A triple quadrupole mass spectrometer.
lonization Mode: Electrospray lonization (ESI), positive mode.
Multiple Reaction Monitoring (MRM) Transitions:
o Lenvatinib: Precursor ion > Product ion (to be determined based on the instrument).

o Lenvatinib-d4: Precursor ion > Product ion (to be determined, will be shifted by +4 Da
from Lenvatinib).

Data Analysis: The concentration of Lenvatinib in the sample is determined by calculating the
peak area ratio of Lenvatinib to Lenvatinib-d4 and comparing it to a standard curve.
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Signaling Pathways

Lenvatinib is a multi-targeted tyrosine kinase inhibitor that primarily targets VEGFR1-3, FGFR1-
4, PDGFRa, KIT, and RET.[2] By inhibiting these receptor tyrosine kinases, Lenvatinib disrupts
downstream signaling pathways crucial for tumor growth, angiogenesis, and metastasis.

Lenvatinib's Mechanism of Action: Inhibition of Key
Signaling Pathways

The following diagram illustrates the primary signaling pathways inhibited by Lenvatinib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. caymanchem.com [caymanchem.com]
. medchemexpress.com [medchemexpress.com]

. Vivanls.com [vivanls.com]

. veeprho.com [veeprho.com]

1
2
3
e 4. pharmaffiliates.com [pharmaffiliates.com]
5
6. Lenvatinib-D4 | CAS No- NA | Simson Pharma Limited [simsonpharma.com]
7

. Lenvatinib-d4 | C21H19CIN40O4 | CID 162640490 - PubChem [pubchem.ncbi.nlm.nih.gov]

« To cite this document: BenchChem. [Lenvatinib-d4 CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12298835#lenvatinib-d4-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12298835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

